Butyric acid, 4-(2,4-dihydroxy-3,3-dimethylbutyramido)-, calcium salt (2:1) (8CI)
Butyric acid, 4-(2,4-dihydroxy-3,3-dimethylbutyramido)-, calcium salt (2:1) (8CI)
Brand Name:
Vulcanchem
CAS No.:
1990-07-4
VCID:
VC0167430
InChI:
InChI=1S/2C10H19NO5.Ca/c2*1-10(2,6-12)8(15)9(16)11-5-3-4-7(13)14;/h2*8,12,15H,3-6H2,1-2H3,(H,11,16)(H,13,14);/q;;+2/p-2
SMILES:
CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.[Ca+2]
Molecular Formula:
C20H36CaN2O10
Molecular Weight:
504.6 g/mol
Butyric acid, 4-(2,4-dihydroxy-3,3-dimethylbutyramido)-, calcium salt (2:1) (8CI)
CAS No.: 1990-07-4
Main Products
VCID: VC0167430
Molecular Formula: C20H36CaN2O10
Molecular Weight: 504.6 g/mol
| CAS No. | 1990-07-4 |
|---|---|
| Product Name | Butyric acid, 4-(2,4-dihydroxy-3,3-dimethylbutyramido)-, calcium salt (2:1) (8CI) |
| Molecular Formula | C20H36CaN2O10 |
| Molecular Weight | 504.6 g/mol |
| IUPAC Name | calcium;4-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]butanoate |
| Standard InChI | InChI=1S/2C10H19NO5.Ca/c2*1-10(2,6-12)8(15)9(16)11-5-3-4-7(13)14;/h2*8,12,15H,3-6H2,1-2H3,(H,11,16)(H,13,14);/q;;+2/p-2 |
| Standard InChIKey | OVXZVDMCQPLHIY-UHFFFAOYSA-L |
| SMILES | CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.[Ca+2] |
| Canonical SMILES | CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCCC(=O)[O-])O.[Ca+2] |
| Related CAS | 1977-33-9 (Parent) |
| PubChem Compound | 16144 |
| Last Modified | Nov 11 2021 |
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